2-[4-amino-5-(4-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-fluorophenyl)aceta mide

Specification

• Molecular Formula: C17H16FN5OS
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C17H16FN5OS/c1-11-2-4-12(5-3-11)16-21-22-17(23(16)19)25-10-15(24)20-14-8-6-13(18)7-9-14/h2-9H,10,19H2,1H3,(H,20,24)
• Standard InChI Key: IDDYBQNAHSRTNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)F

Introduction

The compound 2-[4-amino-5-(4-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-fluorophenyl)acetamide represents a hybrid structure combining triazole, thioether, and acetamide functional groups. Such compounds are of significant interest in medicinal chemistry due to their potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Below is a detailed review of its structure, synthesis, potential applications, and analytical characterization.

Synthesis

The synthesis of similar triazole-thioether derivatives often involves:

• Formation of the 1,2,4-triazole core through cyclization reactions involving hydrazine derivatives and carbon disulfide.

• Thioether formation, where the triazole is functionalized with an aryl thiol using alkylation or nucleophilic substitution reactions.

• Attachment of the acetamide group, typically achieved by coupling reactions with amines or acyl chlorides.

Specific details about this compound’s synthesis were not directly available in the sources but can be inferred from analogous compounds synthesized under mild conditions using ethanol as a solvent and triethylamine as a catalyst.

Analytical Characterization

To confirm the structure and purity of such compounds, several analytical techniques are employed:

• Nuclear Magnetic Resonance (NMR):

  • Proton ($^1H$) and Carbon ($^{13}C$) NMR spectroscopy provide insights into the chemical environment of hydrogen and carbon atoms.

• Infrared (IR) Spectroscopy:

  • Identifies functional groups such as amines (-NH$_2$), carbonyls (C=O), and thioethers (C-S).

• Mass Spectrometry (MS):

  • Confirms molecular weight and fragmentation patterns.

• X-ray Crystallography:

  • Determines the three-dimensional arrangement of atoms in crystalline forms.

These techniques collectively ensure that the compound’s identity matches its proposed structure.

Biological Activities

Compounds with similar structures have demonstrated diverse biological activities:

• Antimicrobial Activity:

  • The triazole ring is known to inhibit fungal enzymes like lanosterol 14α-demethylase.

  • Thioethers enhance lipophilicity, improving membrane penetration.

• Anticancer Potential:

  • Triazole derivatives have shown cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation.

• Anti-inflammatory Effects:

  • Acetamide derivatives are known for their ability to modulate inflammatory pathways by inhibiting enzymes like cyclooxygenase (COX).

While specific activity data for this compound is unavailable, its structural features suggest similar potential.

Applications in Medicinal Chemistry

Due to its structural complexity and functional group diversity:

• This compound could serve as a lead molecule for drug design targeting microbial infections or cancer.

• Its fluorophenyl group enhances metabolic stability and receptor binding affinity in biological systems.

Challenges and Future Directions

Despite its promising structure:

• Further studies are needed to evaluate its pharmacokinetics (absorption, distribution, metabolism, excretion).

• Toxicological assessments must be conducted to ensure safety for therapeutic use.

• Optimization via structure–activity relationship (SAR) studies could improve potency and selectivity.